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Compound of Interest

Compound Name: Erucyl methane sulfonate
Cat. No.: B15548732
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and purification of erucyl methane
sulfonate, a long-chain alkyl methanesulfonate. The document details the chemical properties,
a robust synthesis protocol adapted from established methods for alkyl methanesulfonates,
and comprehensive purification procedures. All quantitative data is presented in clear, tabular
formats for ease of reference and comparison.

Chemical Properties and Data

Erucyl methane sulfonate, also known as erucyl mesylate, is the methanesulfonic acid ester
of erucyl alcohol. Its lipophilic nature, conferred by the long docosenyl carbon chain, makes it a
subject of interest in various research applications, including organic synthesis and potentially
as a precursor for biologically active molecules.
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Property Value Reference
Molecular Formula C23H4603S [1]
Molecular Weight 402.68 g/mol [2]
CAS Number 102542-59-6 [2]

Not specified (likely a waxy
Appearance . N/A
solid at room temperature)

) >99% (as available from some
Purity ) ) [2]
commercial suppliers)

Storage Freezer [2]

Synthesis of Erucyl Methane Sulfonate

The synthesis of erucyl methane sulfonate is achieved through the mesylation of erucyl
alcohol. This reaction involves the treatment of the alcohol with methanesulfonyl chloride in the
presence of a tertiary amine base, such as triethylamine, in an appropriate organic solvent like
dichloromethane (DCM). The tertiary amine acts as a scavenger for the hydrochloric acid
byproduct generated during the reaction.

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of alkyl
methanesulfonates.

Materials:

Erucyl alcohol (1 equivalent)

Methanesulfonyl chloride (1.2 equivalents)

Triethylamine (1.5 equivalents)

Anhydrous Dichloromethane (DCM)

5% Hydrochloric Acid (HCI)
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» Saturated Sodium Bicarbonate (NaHCOs3) solution
e Brine (saturated Sodium Chloride solution)

e Anhydrous Sodium Sulfate (Naz2S0a)

Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve erucyl alcohol (1 eq.) in anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.
e Slowly add triethylamine (1.5 eq.) to the stirred solution.

 To this mixture, add methanesulfonyl chloride (1.2 eq.) dropwise, ensuring the temperature
remains at 0 °C.

 After the addition is complete, continue stirring the reaction mixture at 0 °C for 4 hours. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Upon completion, transfer the reaction mixture to a separatory funnel.
o Wash the organic layer sequentially with:

o 5% Hydrochloric Acid

o Water

o Saturated Sodium Bicarbonate solution

o Brine
» Dry the organic layer over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
erucyl methane sulfonate.
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Reactant/Reagent Molar Ratio Purpose

Erucyl Alcohol 1.0 Starting material
Methanesulfonyl Chloride 1.2 Mesylating agent
Triethylamine 15 HCI scavenger
Dichloromethane - Solvent

Note: While a specific yield for the synthesis of erucyl methane sulfonate is not widely
reported in the literature, similar reactions with other long-chain alcohols typically proceed with
high efficiency. A yield of over 80% can be reasonably expected.

Purification of Erucyl Methane Sulfonate

Purification of the crude product is essential to remove any unreacted starting materials,
byproducts such as triethylamine hydrochloride, and any potential side products. A combination
of recrystallization and column chromatography can be employed to achieve high purity.

Recrystallization Protocol

Procedure:

o Dissolve the crude erucyl methane sulfonate in a minimal amount of a suitable hot solvent.
Given the long alkyl chain, a non-polar solvent or a mixture of solvents is recommended.
Hexane or a mixture of hexane and ethyl acetate would be a good starting point for solvent
screening.

e Once dissolved, allow the solution to cool slowly to room temperature.
o Further cool the solution in an ice bath to maximize crystal formation.
o Collect the crystals by vacuum filtration.

e Wash the crystals with a small amount of cold solvent.

e Dry the purified crystals under vacuum.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-comprehensive-technical-guide-to-synthesis-and-purification
https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-comprehensive-technical-guide-to-synthesis-and-purification
https://www.benchchem.com/product/b15548732/docs?utm_src=pdf-body#erucyl-methane-sulfonate-a-comprehensive-technical-guide-to-synthesis-and-purification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Column Chromatography

If recrystallization does not yield a product of the desired purity, silica gel column
chromatography can be utilized.

Procedure:

» Prepare a silica gel column using a suitable solvent system. A gradient elution starting with a
non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar
solvent (e.g., ethyl acetate) is recommended.

o Dissolve the crude or partially purified product in a minimal amount of the starting eluent.
e Load the sample onto the column.

o Elute the column with the chosen solvent system, collecting fractions.

» Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to obtain the
purified erucyl methane sulfonate.

Visualizations
Synthesis and Purification Workflow
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Workflow for Erucyl Methane Sulfonate Synthesis and Purification
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Caption: Synthesis and purification workflow for erucyl methane sulfonate.
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Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All laboratory work should be
conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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